Cas no 874814-28-5 (4-(3-Chlorophenyl)-5-methylpyrimidin-2-amine)

4-(3-Chlorophenyl)-5-methylpyrimidin-2-amine structure
874814-28-5 structure
Product Name:4-(3-Chlorophenyl)-5-methylpyrimidin-2-amine
CAS No:874814-28-5
MF:C11H10ClN3
MW:219.670200824738
MDL:MFCD06409156
CID:720983
PubChem ID:53426244
Update Time:2025-04-19

4-(3-Chlorophenyl)-5-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine,4-(3-chlorophenyl)-5-methyl-
    • 4-(3-CHLOROPHENYL)-5-METHYLPYRIMIDIN-2-AMINE
    • 874814-28-5
    • DTXSID50699140
    • AKOS012858694
    • 4-(3-Chlorophenyl)-5-methylpyrimidin-2-amine
    • MDL: MFCD06409156
    • Inchi: 1S/C11H10ClN3/c1-7-6-14-11(13)15-10(7)8-3-2-4-9(12)5-8/h2-6H,1H3,(H2,13,14,15)
    • InChI Key: QVYHMPSBBVSJQH-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1C(=CN=C(N)N=1)C

Computed Properties

  • Exact Mass: 219.05600
  • Monoisotopic Mass: 219.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8A^2
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 415.6±37.0 °C at 760 mmHg
  • Flash Point: 205.2±26.5 °C
  • PSA: 51.80000
  • LogP: 3.26880
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(3-Chlorophenyl)-5-methylpyrimidin-2-amine Security Information

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